3-[(1-Ethyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-[(1-Ethyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid” is a chemical compound with the molecular formula C12H14N2O2S . It is also known as 3-[(1-Ethyl-1H-benzimidazol-2-yl)thio]propanoic acid . The compound has a molecular weight of 250.32 .
Molecular Structure Analysis
The molecular structure of “3-[(1-Ethyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid” is characterized by the presence of a benzimidazole ring, which is a fused benzene and imidazole ring, and a propanoic acid group . The compound also contains a sulfur atom, which forms a sulfanyl group with the benzimidazole ring .
Physical And Chemical Properties Analysis
“3-[(1-Ethyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid” is a solid compound . The compound is stored at room temperature .
Scientific Research Applications
-
Synthesis of Other Compounds
- Field : Organic Chemistry
- Application : Benzimidazole derivatives are often used as intermediates in the synthesis of other complex organic compounds .
- Method : For example, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde .
- Results : The reaction yielded the desired product in high yield .
-
Fungicides
-
Antiviral, Anticancer, and Antibacterial Activities
- Field : Medicine
- Application : Some benzimidazole derivatives have been shown to exhibit antiviral, anticancer, and antibacterial activities.
- Method : These compounds can be administered in various ways depending on the specific disease being treated.
- Results : They have shown promise in the treatment of various diseases.
properties
IUPAC Name |
3-(1-ethylbenzimidazol-2-yl)sulfanylpropanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2S/c1-2-14-10-6-4-3-5-9(10)13-12(14)17-8-7-11(15)16/h3-6H,2,7-8H2,1H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTPUORIJGQSIMG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1SCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10345030 |
Source
|
Record name | 3-[(1-Ethyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10345030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(1-Ethyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid | |
CAS RN |
51099-68-4 |
Source
|
Record name | 3-[(1-Ethyl-1H-benzimidazol-2-yl)sulfanyl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10345030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.